Cas no 56564-65-9 (3-Pentanone, 2-(2-quinolinyl)-)

• Product Name: 3-Pentanone, 2-(2-quinolinyl)-
• CAS No: 56564-65-9
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 1599585
• Update Time: 2024-09-12

3-Pentanone, 2-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-(2-quinolinyl)-

• Inchi： 1S/C14H15NO/c1-3-14(16)10(2)12-9-8-11-6-4-5-7-13(11)15-12/h4-10H,3H2,1-2H3
• InChI Key： PGVJANNANMOVKM-UHFFFAOYSA-N
• SMILES： CC(C1C=CC2C(N=1)=CC=CC=2)C(=O)CC

Computed Properties

• Exact Mass: 213.11545

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 326.1±17.0 °C(Predicted)
• PSA: 29.96
• pka: 4.17±0.61(Predicted)